Cas no 121343-91-7 (Benzothiazole,2-(2,2-dimethylhydrazinyl)-)

• Product Name: Benzothiazole,2-(2,2-dimethylhydrazinyl)-
• CAS No: 121343-91-7
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 104751
• Update Time: 2024-01-24

Benzothiazole,2-(2,2-dimethylhydrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(2,2-dimethylhydrazinyl)-
• 2(3H)-Benzothiazolone,dimethylhydrazone(9CI)
• Benzothiazole, 2-(2,2-dimethylhydrazinyl)-

• Inchi： 1S/C9H11N3S/c1-12(2)11-9-10-7-5-3-4-6-8(7)13-9/h3-6H,1-2H3,(H,10,11)
• InChI Key： RXJCAOVYSBMCLK-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1NN(C)C

Computed Properties

• Exact Mass: 193.06753
• Monoisotopic Mass: 193.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.4A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 318.2±25.0 °C(Predicted)
• PSA: 28.16
• pka: 2.86±0.20(Predicted)